Cas no 1257535-06-0 (3-bromo-4-fluorobenzene-1,2-diamine)

3-bromo-4-fluorobenzene-1,2-diamine structure
1257535-06-0 structure
Product Name:3-bromo-4-fluorobenzene-1,2-diamine
CAS No:1257535-06-0
MF:C6H6BrFN2
MW:205.027643680573
MDL:MFCD18071059
CID:1218391
PubChem ID:53395390
Update Time:2025-04-20

3-bromo-4-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-fluorobenzene-1,2-diamine
    • 3-Bromo-4-fluoro-benzene-1,2-diamine
    • CS-0098679
    • 1257535-06-0
    • SCHEMBL15231722
    • 1,2-Benzenediamine, 3-bromo-4-fluoro-
    • 3-Bromo-1,2-diamino-4-fluorobenzene
    • PS-8117
    • AKOS024262430
    • 3-Bromo-4-fluoro-benzene-1,2-diamine, AldrichCPR
    • TVBIACHAJVSZDK-UHFFFAOYSA-N
    • TD8201
    • DTXSID70694132
    • SB32291
    • MFCD18071059
    • MDL: MFCD18071059
    • Inchi: 1S/C6H6BrFN2/c7-5-3(8)1-2-4(9)6(5)10/h1-2H,9-10H2
    • InChI Key: TVBIACHAJVSZDK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1N)N)F

Computed Properties

  • Exact Mass: 203.96984g/mol
  • Monoisotopic Mass: 203.96984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 298.1±35.0 °C at 760 mmHg
  • Flash Point: 134.1±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-bromo-4-fluorobenzene-1,2-diamine Security Information

3-bromo-4-fluorobenzene-1,2-diamine Pricemore >>

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